N-[2-(2-methoxyphenyl)ethyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C26H29N3O4/c1-33-23-12-6-3-9-19(23)13-14-27-26(32)25(31)21-17-29(22-11-5-4-10-20(21)22)18-24(30)28-15-7-2-8-16-28/h3-6,9-12,17H,2,7-8,13-16,18H2,1H3,(H,27,32)
• InChI Key: AOUPOYQVVOPBJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C26H29N3O4
• Molecular Weight: 447.5 g/mol

Description

“N-[2-(2-methoxyphenyl)ethyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide” is a complex organic compound. It contains an indole nucleus, which is found in many important synthetic drug molecules. Indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a methoxyphenyl group, an indole group, and a piperidinyl group.

Scientific Research Applications

Enzyme Inhibitory Activities

N-substituted acetamides have been studied for their enzyme inhibitory potentials. A specific study focused on the synthesis of triazole analogues related to N-substituted acetamides, evaluating their inhibition potential against enzymes like carbonic anhydrase and cholinesterase. This research provides insights into the potential therapeutic applications of these compounds in addressing enzyme-related disorders (Virk et al., 2018).

Antimicrobial Activity

Certain N-aryl acetamide derivatives have demonstrated promising antibacterial and antifungal activities. This indicates the potential of N-[2-(2-methoxyphenyl)ethyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide and similar compounds in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Molecular Docking and Protein Inhibition

The compound's derivatives have been synthesized and evaluated for their inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), a target for antidiabetic therapy. This highlights its potential role in diabetes management through molecular docking and in vivo screening (Saxena et al., 2009).

Structural Studies

Structural studies on similar amide derivatives reveal various geometrical formations like tweezer-like geometry and S-shaped geometry, which can be significant in understanding the compound's interaction with other molecules (Kalita & Baruah, 2010).

Pharmacological Evaluation

Synthesis and pharmacological evaluation of compounds with methoxyacetamide pharmacophore, related to the given compound, have been undertaken to explore their potential as analgesics. This research opens avenues for the development of new pain management drugs (Lalinde et al., 1990).

Future Directions

Indole derivatives have diverse biological activities and immeasurable potential to be explored for newer therapeutic possibilities. Therefore, the future research directions could involve further exploration of the biological activities of this compound and its potential therapeutic applications.